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Compound of Interest

Compound Name: D942

Cat. No.: B1666018 Get Quote

To ensure the safe and compliant disposal of the chemical designated as D942, it is imperative

to first identify the substance's specific chemical name, CAS number, or consult its Safety Data

Sheet (SDS). The designation "D942" is not a universally recognized chemical identifier, and

proper disposal protocols are entirely dependent on the chemical's specific properties and

associated hazards.

Once the chemical has been accurately identified, the following general procedures, in

accordance with federal, state, and local regulations, should be followed. This guide provides a

framework for researchers, scientists, and drug development professionals to handle chemical

waste responsibly.

I. Pre-Disposal and Handling
Before beginning any disposal process, ensure you are equipped with the appropriate Personal

Protective Equipment (PPE) as specified in the chemical's SDS. This may include safety

glasses or goggles, gloves, and a lab coat.

Key Handling Precautions:

Avoid direct contact with skin and eyes.[1]

Do not inhale dust, fumes, or vapors.[1][2]

Handle the substance in a well-ventilated area.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1666018?utm_src=pdf-interest
https://www.benchchem.com/product/b1666018?utm_src=pdf-body
https://www.benchchem.com/product/b1666018?utm_src=pdf-body
https://hnzchemlibrary.co.nz/HazSubRegister/SDS/581%20-%20BD%20MaxTM%20ExKTM%20TNA%20-%203,%2026%20AUG%202020.pdf
https://hnzchemlibrary.co.nz/HazSubRegister/SDS/581%20-%20BD%20MaxTM%20ExKTM%20TNA%20-%203,%2026%20AUG%202020.pdf
https://solutions.covestro.com/api/uwsi/download?productNumber=00959154&country=US&language=EN&realSubstanceNumber=112000014819
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep the chemical away from incompatible materials, such as oxidizing agents and acids.[1]

Prevent release into the environment.[1]

II. Step-by-Step Disposal Protocol
Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for

chemical handling and disposal. Section 13 of the SDS will provide specific disposal

considerations.

Segregation of Waste: Properly segregate chemical waste to avoid dangerous reactions.

Categories for segregation often include:

Acids and bases

Flammable liquids

Halogenated and non-halogenated organic solvents

Heavy metal solutions

Oxidizers[3]

Container Management:

Use containers that are compatible with the chemical waste being stored.[4]

Ensure containers are in good condition, with no leaks or cracks, and have a secure,

screw-top lid.[3][4]

Do not fill containers beyond 80% capacity to allow for expansion.[3]

Clearly label the waste container with "Hazardous Waste" and the full chemical name(s) of

the contents. Do not use abbreviations or chemical formulas.[3][4]

Engage a Professional Waste Disposal Service: The disposal of hazardous chemical waste

must be entrusted to a licensed and qualified professional waste disposal company.[5] Do
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not attempt to dispose of hazardous chemicals in the regular trash or down the drain unless

explicitly permitted by local regulations and the SDS for non-hazardous materials.[3][6]

Empty Container Disposal:

Empty chemical containers may also be considered hazardous waste.[2]

Containers that held toxic chemicals should be triple-rinsed with an appropriate solvent,

and the rinsate must be collected and treated as hazardous waste.[4][7]

After proper cleaning, deface or remove the original label and follow institutional

procedures for the disposal of decontaminated labware.[7]

III. Spill and Emergency Procedures
In the event of a spill, collect the spillage using an absorbent material and place it in a suitable

container for disposal.[5][8] For detailed spill cleanup procedures, refer to the chemical's SDS.

First Aid Measures:

If inhaled: Move the person to fresh air. If they feel unwell, seek medical attention.[1][5]

If on skin: Wash with plenty of water. If skin irritation occurs, get medical advice.[1]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical attention if irritation persists.[1][5]

Quantitative Data Summary
Since "D942" is not a specific chemical, no quantitative data for disposal can be provided. The

table below is a template that should be populated with information from the specific chemical's

Safety Data Sheet once identified.
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Parameter Value Source (SDS Section)

pH
e.g., 5.5 - 10.5 for drain

disposal
Section 9

Flash Point e.g., < 60°C (Flammable) Section 9

Acute Toxicity (LD50)
e.g., > 2,000 mg/kg (Oral, Rat)

[2]
Section 11

Aquatic Toxicity (EC50)
e.g., 0.33 mg/L (Daphnia

magna)[5]
Section 12

Logical Workflow for Chemical Disposal
The following diagram illustrates the decision-making process for the proper disposal of

chemical waste in a laboratory setting.
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Caption: Logical workflow for chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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